Chloride (36Cl(1-))

• CAS No.: 20193-13-9
• Molecular Formula: Cl-
• Molecular Weight: 35.9683068 g/mol
• IUPAC Name: chlorine-36(1-)
• InChI: InChI=1S/ClH/h1H/p-1/i1+1
• InChI Key: VEXZGXHMUGYJMC-OUBTZVSYSA-M
• Isomeric SMILES: [36Cl-]
• Canonical SMILES: [Cl-]

Description

Chloride (³⁶Cl⁻) is a radioactive isotope of chloride, characterized by a beta decay half-life of approximately 301,000 years. It is naturally produced via cosmic ray spallation of atmospheric argon and neutron activation of stable chlorine (³⁵Cl) . As a tracer, ³⁶Cl⁻ is widely used in environmental, hydrological, and biomedical research due to its ability to mimic stable chloride (Cl⁻) behavior while providing detectable radioactive decay signals . Key applications include groundwater dating, ion transport studies, and tracking chloride dynamics in biological systems .

Preparation Methods

Chloride (36Cl(1-)) is produced in the atmosphere by spallation of 36Ar by interactions with cosmic ray protons . In the top meter of the lithosphere, it is generated primarily by thermal neutron activation of 35Cl and spallation of 39K and 40Ca . In the subsurface environment, muon capture by 40Ca becomes more important . Industrially, chloride can be extracted and purified from silicate or carbonate rock samples to produce silver chloride for accelerator mass spectrometry analysis . The process involves dissolution, precipitation, and separation steps to isolate chloride from other elements .

Chemical Reactions Analysis

Chloride (36Cl(1-)) undergoes several types of reactions, including:

Oxidation: Chloride can be oxidized to chlorine gas (Cl2) under certain conditions.

Reduction: Chlorine gas can be reduced back to chloride ions.

Substitution: Chloride ions can participate in nucleophilic substitution reactions, where they replace other leaving groups in organic compounds.

Common reagents used in these reactions include silver nitrate (AgNO3) for precipitation of silver chloride (AgCl) and various acids and bases for dissolution and separation . Major products formed from these reactions include chlorine gas, silver chloride, and various organic chlorides .

Scientific Research Applications

Geochronology

Chlorine-36 is extensively utilized in surface exposure dating to determine the age of geological features. This method is particularly useful for dating:

• Glacial deposits : Studies have shown that $^{36}\text{Cl}$ can effectively date glacial features by measuring the accumulation of the isotope in exposed rock surfaces over time .
• Lava flows : By analyzing the $^{36}\text{Cl}$ concentration in lava flows, researchers can ascertain the timing of volcanic events .
• Landslides and fault scarps : The isotope helps in understanding landscape evolution and the timing of geological events .

Hydrology

Chlorine-36 serves as a crucial tracer in hydrological studies, particularly for:

• Groundwater studies : It is used to investigate groundwater infiltration rates and sources. For instance, at the Yucca Mountain site, $^{36}\text{Cl}$ isotopic ratios have helped estimate groundwater travel times and dispersivity within aquifers .
• Salinity tracing : In Antarctica's Dry Valleys, $^{36}\text{Cl}$ was employed to trace salinity sources in saline lakes, revealing contributions from atmospheric deposition, rock weathering, and deep groundwater .

Environmental Monitoring

The isotope is instrumental in assessing environmental contamination:

• Nuclear waste disposal : Studies have utilized $^{36}\text{Cl}$ to track the movement of contaminants from nuclear waste repositories into surrounding environments, providing insights into long-term waste management strategies .
• Perchlorate source discrimination : Research indicates that $^{36}\text{Cl}$ measurements can enhance the understanding of perchlorate origins in groundwater, which is critical given its widespread environmental contamination .

Case Study 1: Groundwater Infiltration at Yucca Mountain

In a study conducted at Yucca Mountain, $^{36}\text{Cl}$ was used to analyze groundwater movement within the Exploratory Studies Facility. The results indicated that certain rock formations exhibited high $^{36}\text{Cl}/\text{Cl}$ ratios, suggesting rapid infiltration rates from surface to groundwater within less than 40 years . This information is vital for evaluating potential nuclear waste repository sites.

Case Study 2: Tracing Salinity Sources in Antarctica

A comprehensive analysis of saline lakes in Antarctica demonstrated that $^{36}\text{Cl}$ could effectively differentiate between various chloride sources. The study revealed that Lake Vanda received chloride primarily from deep groundwater, while Don Juan Pond's chloride was largely derived from rock-water interactions . This application highlights the utility of $^{36}\text{Cl}$ in understanding hydrological processes in extreme environments.

Data Tables

Application Area	Specific Use Case	Key Findings
Geochronology	Dating glacial deposits	Effective for determining ages of Quaternary features
Hydrology	Groundwater infiltration studies	Estimated travel times using isotopic ratios
Environmental Monitoring	Tracking nuclear waste contaminants	Insights into contaminant movement and dispersivity

Mechanism of Action

The chloride anion is an extraordinarily stable ionic species. Its negative charge discourages adsorption onto silicate surfaces, making it highly mobile in aqueous systems . In biological systems, chloride ions play a crucial role in maintaining osmotic balance and electrical neutrality . They are involved in various cellular processes, including the regulation of cell volume and the transmission of nerve impulses .

Comparison with Similar Compounds

Stable Chloride Isotopes (³⁵Cl⁻ and ³⁷Cl⁻)

Stable chloride isotopes (³⁵Cl⁻ and ³⁷Cl⁻) dominate natural systems, whereas ³⁶Cl⁻ is radiogenic and orders of magnitude less abundant. Key differences include:

• Mobility : ³⁶Cl⁻ behaves conservatively in groundwater systems under low chloride-concentration conditions (<3 mg/L), but its isotopic ratio (³⁶Cl/Cl) is altered by subsurface mixing or chloride addition (e.g., halite dissolution) .
• Analytical Utility: Unlike stable isotopes, ³⁶Cl⁻ enables age-dating of groundwater (up to ~1.5 million years) via decay calculations, provided initial ³⁶Cl/Cl ratios are known .

Table 1: ³⁶Cl/Cl Ratios in Environmental Systems

Location/Source	³⁶Cl/Cl Ratio (×10⁻¹⁵)	Reference
Coastal Atacama Desert (T1)	31.5 ± 1.1
Inland Atacama Desert (T2–T6)	223–247
Great Artesian Basin (LKA)	7–50
Merced River Basin (shallow)	1000–10,000
Mono Lake (terminal lake)	<100

Other Anions with Similar Transport Properties

Thiocyanate (SCN⁻)

• Functional Similarity : SCN⁻ mimics Cl⁻ in activating anion uptake in secretory vesicles, as shown in chromaffin granule studies. Both ³⁶Cl⁻ and ¹⁴C-SCN⁻ uptake are Mg²⁺-ATP-dependent and displaceable by excess cold Cl⁻ or SCN⁻ .

Isethionate (HO-CH₂-CH₂SO₃⁻)

• Impermeability: Isethionate fails to activate Cl⁻-sensitive channels or displace ³⁶Cl⁻ in vesicle studies, highlighting its role as a non-transportable anion control .

Comparison with Fluorescent Chloride Indicators

Fluorescent dyes (e.g., SPQ) provide real-time Cl⁻ concentration measurements but differ from ³⁶Cl⁻ in key aspects:

• Sensitivity : SPQ detects Cl⁻ at physiological concentrations (10–150 mM) with millisecond resolution, whereas ³⁶Cl⁻ tracer assays require longer incubation times (30–120 minutes) .
• Applications : ³⁶Cl⁻ is superior for quantifying transmembrane fluxes in low-background systems (e.g., isolated vesicles), while fluorescent indicators excel in live-cell imaging .

Key Research Findings

Hydrological Systems

• Groundwater Dating : In the Great Artesian Basin, ³⁶Cl/Cl ratios (7–50 ×10⁻¹⁵) indicated ancient groundwater (626–1433 ka), with chloride additions from halite dissolution or connate water mixing .
• Anthropogenic Inputs : Lake Chad surface waters showed enriched ³⁶Cl/Cl ratios due to nuclear fallout, contrasting with natural rainfall ratios (~100 ×10⁻¹⁵) .

Environmental Interactions

• Atmospheric Deposition : Coastal ³⁶Cl/Cl ratios (e.g., 31.5 ×10⁻¹⁵ in Atacama) reflect oceanic chloride dilution, while inland ratios (>200 ×10⁻¹⁵) indicate minimal terrestrial influence .

Controversies and Limitations

• Conservativeness Debate : While ³⁶Cl⁻ is often assumed conservative, forested ecosystems (e.g., Merced River Basin) show Cl⁻ uptake and recycling, complicating hydrologic interpretations .
• Anthropogenic vs. Natural Signals : Distinguishing nuclear ³⁶Cl from natural cosmogenic sources requires precise isotopic ratio analysis, as seen in Lake Chad studies .

Q & A

Basic Research Questions

Q. What standard methodologies are recommended for accurate measurement of ³⁶Cl/Cl ratios in geological samples?

• Methodological Answer : Accelerator Mass Spectrometry (AMS) is the gold standard, validated using NIST reference materials (e.g., SRM 4949). Split-sample analyses between facilities (e.g., CAMS and PRIME) ensure reproducibility, with deviations <5% . For chloride extraction, passive leaching (1-hour intervals) minimizes artifacts, while ion chromatography confirms purity. Bromide carriers can substitute for stable chloride to reduce isotopic dilution errors .

Q. How is ³⁶Cl used to trace the origin of environmental perchlorate (ClO₄⁻)?

• Methodological Answer : ³⁶Cl/Cl ratios distinguish anthropogenic (low ³⁶Cl) from natural atmospheric perchlorate (high ³⁶Cl). For example, ratios >300 × 10⁻¹⁵ indicate pre-nuclear age ClO₄⁻, while ratios <50 × 10⁻¹⁵ suggest fertilizer or industrial sources. Co-analysis with δ¹⁸O and δ¹⁷O in ClO₄⁻ improves discrimination .

Q. What protocols ensure reliable ³⁶Cl analysis in groundwater dating?

• Methodological Answer : Use chloride mass balance (CMB) to correct for meteoric inputs. Depth profiles of ³⁶Cl and tritium (³H) identify bomb-pulse signatures (post-1950s). For example, in the Chihuahuan Desert, ³⁶Cl peaks at 1.4 m depth correlate with 1960s atmospheric testing .

Advanced Research Questions

Q. How can contradictory ³⁶Cl/Cl ratios in repository studies (e.g., Yucca Mountain) be resolved?

• Methodological Answer : Contradictions arise from sample heterogeneity (e.g., calcrete spallation vs. bomb-pulse sources). Employ size-fractionation (SEM imaging) to isolate secondary mineral phases. Validation studies show that leaching tuffaceous rock 3–5 times reduces ³⁶Cl/Cl by ~40%, confirming meteoric overprinting .

Q. What models explain ³⁶Cl accumulation in hyper-arid soils (e.g., Atacama Desert)?

• Methodological Answer : A diffusion-advection model incorporating atmospheric deposition and in situ decay (λ = 2.3 × 10⁻⁶ yr⁻¹) reproduces observed ³⁶Cl/Cl depth profiles. For Atacama soils, chloride ages at 225 cm depth are ~860 kyr, with accumulation rates of 0.02 mg Cl⁻/m²/yr .

Q. How does in situ production of ³⁶Cl affect groundwater age estimates in ancient aquifers?

• Methodological Answer : In the Great Artesian Basin (Australia), neutron activation on ³⁵Cl (via cosmic-ray μ) contributes 10–20% of ³⁶Cl. Correct using:
  $$^{36}\text{Cl}_{\text{initial}} = \frac{^{36}\text{Cl}_{\text{measured}} - ^{36}\text{Cl}_{\text{in situ}}}{e^{-\lambda t}}$$

where $\lambda = 2.30 \times 10^{-6} \, \text{yr}^{-1}$. This reduces age overestimates by ~15% .

Q. What experimental designs validate ³⁶Cl transport models in nuclear waste repositories?

• Methodological Answer : Column experiments with tuff/granite cores replicate repository conditions. Monitor ³⁶Cl breakthrough using ICP-MS and compare to finite-element models (e.g., TOUGHREACT). At Yucca Mountain, model-data mismatches <10% confirm minimal sorption (Kd <0.1 mL/g) .

Q. Methodological Challenges and Best Practices

• Data Contradictions : Discrepancies in ³⁶Cl/Cl ratios often stem from analytical artifacts (e.g., AgCl precipitation inefficiency). Use dual-spike (³⁶Cl and ³⁵Cl) AMS to correct for mass-dependent fractionation .
• Tracer Integration : Combine ³⁶Cl with ⁴He for residence time estimates in groundwater. The ⁴He-³⁶Cl method reduces uncertainty to ±20% in the Great Artesian Basin .
• Field Sampling : Avoid surface contamination by collecting rock cores >1 m depth. Store samples in Ar-filled containers to prevent Cl⁻ volatilization .